Cas no 1891416-63-9 (2-(1-benzothiophen-3-yl)prop-2-enoic acid)

• Product Name: 2-(1-benzothiophen-3-yl)prop-2-enoic acid
• CAS No: 1891416-63-9
• MF: C₁₁H₈O₂S
• MW: 204.245021820068
• CID: 6454421
• PubChem ID: 116843077
• Update Time: 2025-06-28

2-(1-benzothiophen-3-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-benzothiophen-3-yl)prop-2-enoic acid
• EN300-1802980
• 1891416-63-9

• Inchi： 1S/C11H8O2S/c1-7(11(12)13)9-6-14-10-5-3-2-4-8(9)10/h2-6H,1H2,(H,12,13)
• InChI Key： FEVCJKMYFILNBD-UHFFFAOYSA-N
• SMILES： S1C=C(C(=C)C(=O)O)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 204.02450067g/mol
• Monoisotopic Mass: 204.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 65.5Ų

Additional information on 2-(1-benzothiophen-3-yl)prop-2-enoic acid

Introduction to 2-(1-benzothiophen-3-yl)prop-2-enoic acid (CAS No. 1891416-63-9) and Its Emerging Applications in Chemical Biology

2-(1-benzothiophen-3-yl)prop-2-enoic acid, identified by the chemical identifier CAS No. 1891416-63-9, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a conjugated system composed of a prop-2-enoic acid moiety linked to a benzothiophene ring, exhibits unique physicochemical properties that make it a promising candidate for various biological and synthetic applications. The benzothiophene scaffold, known for its prevalence in natural products and bioactive molecules, contributes to the compound's potential as a pharmacophore in drug discovery efforts.

The structure of 2-(1-benzothiophen-3-yl)prop-2-enoic acid incorporates both aromatic and alkenic functional groups, which can participate in diverse interactions with biological targets. The presence of the prop-2-enoic acid group suggests potential reactivity through Michael addition or aldol condensation reactions, while the benzothiophene moiety offers opportunities for π-stacking interactions and hydrogen bonding, which are critical for binding to proteins and enzymes.

In recent years, there has been growing interest in benzothiophene derivatives due to their demonstrated biological activity across multiple therapeutic areas. Studies have highlighted the role of benzothiophene-based compounds in modulating enzyme activity, particularly in pathways related to inflammation, cancer, and neurodegeneration. The compound CAS No. 1891416-63-9 aligns with this trend, as its structural features may enable it to interact with key molecular targets.

One of the most compelling aspects of 2-(1-benzothiophen-3-yl)prop-2-enoic acid is its potential as a building block for more complex molecules. In medicinal chemistry, such scaffolds are often used to develop analogues with enhanced potency or selectivity. The conjugated double bond system in the propenoic acid part of the molecule allows for facile functionalization, enabling chemists to introduce additional substituents that could fine-tune biological activity.

Recent advancements in computational chemistry have facilitated the rapid screening of compounds like CAS No. 1891416-63-9 for biological activity. Molecular docking studies have shown that this molecule may exhibit inhibitory effects on certain enzymes implicated in metabolic disorders. The benzothiophene ring, in particular, has been identified as a key pharmacophoric element in several FDA-approved drugs, further supporting the hypothesis that derivatives of this nature could possess therapeutic value.

The synthetic pathways for preparing 2-(1-benzothiophen-3-yl)prop-2-enoic acid have also been optimized to improve yield and scalability. Modern synthetic techniques, such as cross-coupling reactions and palladium catalysis, have enabled the efficient construction of the benzothiophene core. These methods not only enhance production efficiency but also allow for greater flexibility in modifying the molecule's structure.

In the realm of chemical biology, CAS No. 1891416-63-9 has been explored for its potential role in modulating signaling pathways relevant to disease progression. Preliminary experiments suggest that this compound may interfere with key transcription factors involved in cancer cell proliferation. The ability to modulate such pathways is crucial for developing novel therapeutic strategies against malignancies.

The compound's stability under various conditions has also been evaluated as part of its characterization process. Studies indicate that 2-(1-benzothiophen-3-yl)prop-2-enoic acid maintains its structural integrity under moderate temperatures and acidic/basic environments, making it suitable for further downstream applications such as formulation development or storage stability studies.

Future research directions may focus on exploring the compound's interaction with nucleic acids or its potential as an intermediate in biosynthetic pathways. The versatility of its structure allows it to serve multiple roles across different research domains, from drug discovery to materials science.

In conclusion,CAS No. 1891416-63-9 represents a structurally interesting molecule with significant potential in chemical biology and pharmaceutical research. Its unique combination of functional groups and established biological relevance positions it as a valuable asset for ongoing investigations into novel therapeutic agents.